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Compound of Interest

Compound Name: JA-ACC-d3

Cat. No.: B15557921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biosynthesis of Jasmonyl-1-

aminocyclopropane-1-carboxylic acid (Jasmonyl-ACC), with a specific focus on its deuterated

analogue, Jasmonyl-ACC-d3. This document delves into the core biosynthetic pathway,

presents quantitative data, details experimental protocols, and provides visual representations

of the key processes.

Introduction
Jasmonyl-ACC (JA-ACC) is a conjugate of the plant hormone jasmonic acid (JA) and the

ethylene precursor 1-aminocyclopropane-1-carboxylic acid (ACC). This molecule is of

significant interest to researchers studying plant signaling pathways, particularly the crosstalk

between the jasmonate and ethylene signaling cascades. The deuterated form, Jasmonyl-

ACC-d3, serves as an invaluable internal standard for accurate quantification of endogenous

JA-ACC levels in plant tissues using mass spectrometry-based techniques. Understanding its

biosynthesis is crucial for designing experiments aimed at elucidating its physiological roles.

The Biosynthesis Pathway of Jasmonyl-ACC
The formation of Jasmonyl-ACC is an enzymatic process catalyzed by the enzyme Jasmonic

Acid Resistance 1 (JAR1). This enzyme belongs to the GH3 family of adenylating enzymes,

which are known to conjugate amino acids to various small molecules. The biosynthesis of
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Jasmonyl-ACC involves the direct conjugation of jasmonic acid to the amino group of 1-

aminocyclopropane-1-carboxylic acid.

The core reaction is as follows:

Jasmonic Acid + ACC + ATP → Jasmonyl-ACC + AMP + PPi

This reaction is ATP-dependent and proceeds through an acyl-adenylate intermediate of

jasmonic acid.

Signaling Pathway Diagram
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To cite this document: BenchChem. [An In-depth Technical Guide to the Biosynthesis of
Jasmonyl-ACC-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557921#biosynthesis-pathway-of-jasmonyl-acc-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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